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Compound of Interest

Compound Name: 3-Methyl-1,2-butadiene

Cat. No.: B1215419 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermochemical data for 3-
Methyl-1,2-butadiene (also known as 1,1-dimethylallene), a molecule of interest in various

chemical research and development sectors. The following sections detail its key

thermochemical properties, the experimental methodologies used for their determination, and a

logical visualization of the relationships between these properties.

Core Thermochemical Data
The essential thermochemical properties of 3-Methyl-1,2-butadiene in its liquid and ideal gas

phases are summarized below. These values are critical for understanding the molecule's

stability, reactivity, and energy content.
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Property Phase Value Units Reference

Standard Molar

Enthalpy of

Combustion

(ΔcH°)

Liquid -767.70 ± 0.10 kcal/mol [Good, 1969]

Standard Molar

Enthalpy of

Formation (ΔfH°)

Liquid 24.18 ± 0.12 kcal/mol [Good, 1969]

Standard Molar

Entropy (S°)
Liquid 55.399 cal/mol·K

[Messerly, Todd,

et al., 1970]
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Phase
Temperature
(K)

Molar Heat
Capacity (Cp)

Units Reference

Ideal Gas 298.15 25.155 cal/mol·K

[Thermodynamic

s Research

Center, 1997]

Ideal Gas 400 30.703 cal/mol·K

[Thermodynamic

s Research

Center, 1997]

Ideal Gas 500 35.619 cal/mol·K

[Thermodynamic

s Research

Center, 1997]

Ideal Gas 600 39.900 cal/mol·K

[Thermodynamic

s Research

Center, 1997]

Ideal Gas 700 43.611 cal/mol·K

[Thermodynamic

s Research

Center, 1997]

Ideal Gas 800 46.85 cal/mol·K

[Thermodynamic

s Research

Center, 1997]

Ideal Gas 900 49.64 cal/mol·K

[Thermodynamic

s Research

Center, 1997]

Ideal Gas 1000 52.08 cal/mol·K

[Thermodynamic

s Research

Center, 1997]

Liquid 298.15 36.429 cal/mol·K
[Messerly, Todd,

et al., 1970]

Liquid 298.15 36.11 cal/mol·K [Good, 1969]
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The determination of the thermochemical data presented above relies on precise calorimetric

techniques. The following sections outline the methodologies employed in the key cited

experiments.

Enthalpy of Combustion via Oxygen-Bomb Calorimetry
The standard enthalpy of combustion of liquid 3-Methyl-1,2-butadiene was determined by W.

D. Good (1969) using an oxygen-bomb calorimeter. This technique involves the complete

combustion of a known mass of the substance in a high-pressure oxygen environment.

Experimental Workflow:

Sample Preparation: A precisely weighed sample of high-purity 3-Methyl-1,2-butadiene is

placed in a sample holder within the bomb. Due to its volatility, the liquid is typically

encapsulated in a combustible container with a known heat of combustion.

Bomb Assembly: The sample holder is placed inside a robust, sealed container known as a

"bomb," which is then purged and filled with pure oxygen to a pressure of approximately 30

atm. A small, known amount of water is added to the bomb to ensure that the water formed

during combustion is in the liquid state.

Calorimeter Setup: The sealed bomb is submerged in a known mass of water in an insulated

container (the calorimeter). The entire assembly is allowed to reach thermal equilibrium, and

the initial temperature is recorded with high precision.

Ignition: The sample is ignited by passing an electric current through a fuse wire in contact

with the sample.

Temperature Measurement: The temperature of the water in the calorimeter is monitored and

recorded at regular intervals until a maximum temperature is reached and the system begins

to cool.

Data Analysis: The heat capacity of the calorimeter system is determined by calibrating it

with a substance of a known heat of combustion, typically benzoic acid. The heat released

by the combustion of the sample is calculated from the observed temperature rise and the

heat capacity of the calorimeter. Corrections are applied for the heat of combustion of the

fuse wire and any encapsulating material, as well as for the formation of nitric acid from
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residual nitrogen in the bomb. The standard enthalpy of combustion is then calculated from

the corrected heat of combustion.

Heat Capacity and Entropy by Adiabatic Calorimetry
The heat capacity and, by extension, the third-law entropy of 3-Methyl-1,2-butadiene were

determined by Messerly, Todd, et al. (1970) using low-temperature adiabatic calorimetry. This

method measures the heat required to raise the temperature of a substance by a small

increment under conditions of no heat exchange with the surroundings.

Experimental Workflow:

Sample Loading: A known mass of the purified sample is condensed into a cryostat, which is

a vessel designed for low-temperature measurements.

Adiabatic Environment: The cryostat is placed within a series of concentric shields, and the

space between them is evacuated to minimize heat transfer. The temperature of the

innermost shield (the adiabatic shield) is electronically controlled to be as close as possible

to the temperature of the cryostat at all times.

Heating and Temperature Measurement: A known quantity of electrical energy is supplied to

a heater within the cryostat, causing a small increase in the temperature of the sample. The

temperature is measured with high accuracy using a platinum resistance thermometer before

and after the energy input.

Heat Capacity Calculation: The heat capacity of the sample at a given temperature is

calculated from the amount of energy supplied and the resulting temperature change, after

correcting for the heat capacity of the cryostat itself.

Entropy Determination: By measuring the heat capacity at a series of temperatures starting

from near absolute zero, the standard entropy of the substance can be calculated by

integrating the heat capacity divided by the temperature (Cp/T) from 0 K to the desired

temperature (e.g., 298.15 K). The contributions from any phase transitions (e.g., melting) are

also measured and included in the total entropy.

Visualization of Thermochemical Relationships
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The following diagram illustrates the logical flow and relationship between key thermochemical

properties of 3-Methyl-1,2-butadiene.
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Relationship between thermochemical properties.

To cite this document: BenchChem. [Thermochemical Profile of 3-Methyl-1,2-butadiene: An
In-depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1215419?utm_src=pdf-body
https://www.benchchem.com/product/b1215419?utm_src=pdf-body-img
https://www.benchchem.com/product/b1215419#thermochemical-data-for-3-methyl-1-2-butadiene
https://www.benchchem.com/product/b1215419#thermochemical-data-for-3-methyl-1-2-butadiene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215419?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b1215419#thermochemical-data-for-3-methyl-1-2-
butadiene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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